molecular formula C20H24N4O B2477417 N-(3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl)-3-(o-tolyl)propanamide CAS No. 1797901-27-9

N-(3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl)-3-(o-tolyl)propanamide

Cat. No. B2477417
CAS RN: 1797901-27-9
M. Wt: 336.439
InChI Key: FZKCJHLJQAHBPZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl)-3-(o-tolyl)propanamide, also known as MPP, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. MPP is a small molecule that has been synthesized through various methods and has been studied for its mechanism of action, biochemical and physiological effects, and future directions in research.

Scientific Research Applications

Cognitive Impairment Treatment

One application of compounds similar to N-(3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl)-3-(o-tolyl)propanamide is in the treatment of cognitive impairment. A study described the development of potent inhibitors of phosphodiesterase 1 (PDE1), with one compound, ITI-214, showing promise for the treatment of cognitive deficits associated with diseases such as schizophrenia and Alzheimer's disease (Li et al., 2016).

Antitumor and Antimicrobial Activities

Another study focused on N-arylpyrazole-containing enaminones, leading to the synthesis of pyridine derivatives with significant antitumor and antimicrobial activities. This indicates potential applications in cancer treatment and infection control (Riyadh, 2011).

Antihypertensive Properties

Further research on 6-phenylpyrazolo[3,4-d]pyrimidones revealed their potential as specific inhibitors of cGMP specific phosphodiesterase, showing enzymatic, cellular, and in vivo oral antihypertensive activity (Dumaitre & Dodic, 1996).

Antitrypanosomal Activity

Pyrazolo[1,5-a]pyrimidines have also been recognized for their antitrypanosomal activity. A study reported on the synthesis of various pyrazolo[1,5-a]pyrimidine derivatives with potential pharmaceutical interest due to these properties (Abdelriheem et al., 2017).

Anti-inflammatory Properties

Compounds derived from pyrazolo[1,5-a]pyrimidines have been synthesized with anti-inflammatory properties, showing potential as nonsteroidal antiinflammatory drugs without ulcerogenic activity (Auzzi et al., 1983).

Antimicrobial Agents Against Gram-positive Bacteria

Pyrazolo[3,4-d]pyrimidine derivatives have been identified as novel antimicrobials, particularly effective against Gram-positive bacteria, highlighting their potential use in treating bacterial infections (Ali et al., 2003).

Synthesis of Fluorophores

A recent study provided a route for synthesizing 3-formylpyrazolo[1,5- a]pyrimidines, which are used as intermediates for the preparation of functional fluorophores. These fluorophores could be used in various scientific applications, such as detecting biologically or environmentally relevant species (Castillo et al., 2018).

Cancer and Viral Infections

Various derivatives of pyrazolo[3,4-d]pyrimidine have shown significant activity against certain viruses and cancer cells, indicating potential applications in antiviral and anticancer therapies (Petrie et al., 1985).

properties

IUPAC Name

3-(2-methylphenyl)-N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]propanamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H24N4O/c1-15-6-3-4-8-18(15)9-10-20(25)21-11-5-7-17-13-22-19-12-16(2)23-24(19)14-17/h3-4,6,8,12-14H,5,7,9-11H2,1-2H3,(H,21,25)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FZKCJHLJQAHBPZ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=CC=C1CCC(=O)NCCCC2=CN3C(=CC(=N3)C)N=C2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H24N4O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

336.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl)-3-(o-tolyl)propanamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.